2-(3,4-dimethylphenyl)-5-methyl-4-[(propylamino)methylidene]-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: 2-(3,4-dimethylphenyl)-5-methyl-4-(propyliminomethyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C16H21N3O/c1-5-8-17-10-15-13(4)18-19(16(15)20)14-7-6-11(2)12(3)9-14/h6-7,9-10,18H,5,8H2,1-4H3
• InChI Key: YYJCDHDPDABWIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN=CC1=C(NN(C1=O)C2=CC(=C(C=C2)C)C)C

Description

2-(3,4-DIMETHYLPHENYL)-5-METHYL-4-[(E)-1-(PROPYLAMINO)METHYLIDENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE is a complex organic compound with a unique structure that includes a pyrazolone core

Preparation Methods

The synthesis of 2-(3,4-DIMETHYLPHENYL)-5-METHYL-4-[(E)-1-(PROPYLAMINO)METHYLIDENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrazolone core, followed by the introduction of the 3,4-dimethylphenyl and propylamino groups under controlled conditions. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, including the use of catalysts and specific solvents.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups attached to the pyrazolone core.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(3,4-DIMETHYLPHENYL)-5-METHYL-4-[(E)-1-(PROPYLAMINO)METHYLIDENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with molecular targets such as enzymes or receptors. The pathways involved may include inhibition or activation of specific biochemical processes, depending on the functional groups present and their interactions with the target molecules.

Comparison with Similar Compounds

Similar compounds include other pyrazolone derivatives with different substituents. The uniqueness of 2-(3,4-DIMETHYLPHENYL)-5-METHYL-4-[(E)-1-(PROPYLAMINO)METHYLIDENE]-2,4-DIHYDRO-3H-PYRAZOL-3-ONE lies in its specific substituents, which confer distinct chemical and biological properties. Similar compounds might include:

• 3-Methyl-1-phenyl-2-pyrazolin-5-one
• 4-Aminoantipyrine These compounds share the pyrazolone core but differ in their substituents, leading to variations in their reactivity and applications.